molecular formula C10H19N3O B8623457 N-allyl-4-methyl-piperazine-1-carboxyamide

N-allyl-4-methyl-piperazine-1-carboxyamide

Cat. No.: B8623457
M. Wt: 197.28 g/mol
InChI Key: IVAKWLRTWUHDEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-allyl-4-methyl-piperazine-1-carboxyamide is a useful research compound. Its molecular formula is C10H19N3O and its molecular weight is 197.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H19N3O

Molecular Weight

197.28 g/mol

IUPAC Name

2-(4-methylpiperazin-1-yl)-N-prop-2-enylacetamide

InChI

InChI=1S/C10H19N3O/c1-3-4-11-10(14)9-13-7-5-12(2)6-8-13/h3H,1,4-9H2,2H3,(H,11,14)

InChI Key

IVAKWLRTWUHDEY-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)CC(=O)NCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chloroform solution (70 mL) of allylamine (400 mg, 7.00 mmol) were added triethylamine (1.31 mL, 9.45 mmol) and 4-nitrophenyl chloroformate (1.62 g, 8.06 mmol), and the mixture was stirred overnight at room temperature. To this reaction solution was added 1-methylpiperazine (771 mg, 7.70 mmol), and the mixture was stirred overnight at room temperature. The reaction solution was evaporated under reduced pressure. To thus obtained residue was added ethyl acetate, and precipitated insoluble matter was filtered off. The filtrate was concentrated, and thus obtained residue was purified with NH type silica gel column chromatography (hexane:ethyl acetate=5:1, ethyl acetate), and silica gel column chromatography (ethyl acetate, chloroform:methanol=20:1 to 5:1) to obtain the title compound (1.38 g, quant.) as a colorless powder.
Quantity
771 mg
Type
reactant
Reaction Step One
Quantity
400 mg
Type
reactant
Reaction Step Two
Quantity
1.31 mL
Type
reactant
Reaction Step Two
Quantity
1.62 g
Type
reactant
Reaction Step Two
Quantity
70 mL
Type
solvent
Reaction Step Two

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